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Compound of Interest

Compound Name: 2-(Tributylstannyl)oxazole

Cat. No.: B129791

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 2-(Tributylstannyl)oxazole, tailored for researchers, scientists, and drug
development professionals. The following procedural guidance is designed to ensure the safe
management of this organotin compound in a laboratory setting.

Hazard Identification and Classification

2-(Tributylstannyl)oxazole is a hazardous chemical requiring stringent safety measures. Its
hazard classifications are summarized below.
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Hazard Class Category
Acute Toxicity, Oral 3
Acute Toxicity, Dermal 4
Skin Corrosion/Irritation 2
Serious Eye Damage/Eye Irritation 2
Reproductive Toxicity 1B
Specific Target Organ Toxicity (Repeated 1
Exposure)

Hazardous to the Aquatic Environment, Acute 1
Hazard

Hazardous to the Aquatic Environment, Long- 1

term Hazard

Source: Merck Millipore, Sigma-Aldrich[1][2]
Signal Word: Danger[1][2]

Hazard Statements:

H301: Toxic if swallowed.[1][2]

e H312: Harmful in contact with skin.[1][2]

o H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

 H360FD: May damage fertility. May damage the unborn child.[1]

o H372: Causes damage to organs through prolonged or repeated exposure.[1][2]

e H410: Very toxic to aquatic life with long lasting effects.[1][2]
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Physical and Chemical Properties

Property Value

Molecular Formula C1s5H20NOSN

Molecular Weight 358.11 g/mol

Appearance Liquid

Boiling Point 108-110 °C at 0.2 mmHg
Density 1.170 g/mL at 25 °C

Refractive Index n20/D 1.4930

Storage Temperature 2-8°C under an inert atmosphere

Source: AA Blocks, Merck Millipore, Sigma-Aldrich[1][2][3]

Operational Plan: Safe Handling Protocol

All work with 2-(Tributylstannyl)oxazole must be conducted in a designated area within a
certified chemical fume hood to minimize inhalation exposure.[4][5][6]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory for all personnel handling 2-
(Tributylstannyl)oxazole.
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PPE Category Specification

Chemical safety goggles and a face shield are

Eye and Face .
required.[1][7]

Chemically resistant gloves (e.g., butyl rubber or

nitrile) must be worn.[8] Gloves should be

Hand ) )
inspected before use and disposed of as
contaminated waste after handling.[7][9]
A flame-retardant lab coat or a chemical-
Body resistant apron should be worn over personal

clothing.[4][10]

For operations with a potential for generating
Resnirat aerosols or if working outside of a fume hood, a
espiratory ] ] ]
NIOSH-approved respirator with an organic

vapor cartridge is required.[1][2][9]

Experimental Workflow
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Step-by-Step Procedure:
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e Preparation:

o Ensure all necessary PPE is correctly donned before entering the designated handling

area.[10]
o Verify the chemical fume hood is functioning correctly.
o Assemble all necessary glassware and reagents within the fume hood.[4]
e Handling:

o Use a syringe or cannula for transferring the liquid reagent to prevent spills and minimize

exposure.[4]
o Keep the reaction vessel closed to the extent possible during the experiment.

o Upon completion, quench the reaction as per the specific experimental protocol. A
common method for quenching organotin compounds is with a 1M sodium fluoride (NaF)
solution to precipitate the tin as a less harmful fluoride salt.[11]

e Cleanup:

o Decontaminate all glassware that has come into contact with the organotin compound.
This can be achieved by soaking the glassware in a bleach or 20% nitric acid bath

overnight.[11]

o Segregate all waste streams.

Disposal Plan

Proper disposal of organotin waste is critical to prevent environmental contamination and

ensure laboratory safety.

Waste Segregation and Storage

» Liquid Waste: Collect all liquid waste containing 2-(Tributylstannyl)oxazole in a dedicated,
sealed, and clearly labeled waste container.[12] The container should be marked "Organotin
Waste".[12]
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o Solid Waste: All contaminated solid waste, including gloves, paper towels, and pipette tips,
must be collected in a separate, sealed container also labeled "Organotin Waste".[13]

e Sharps: Contaminated needles and syringes should be placed in a designated sharps
container for hazardous chemical waste.

Disposal Procedure

» Container Management: Ensure waste containers are kept closed when not in use and are
stored in a secondary containment tray within the fume hood or a designated hazardous
waste accumulation area.

o Labeling: All waste containers must be accurately labeled with the chemical name and a
description of the contents.

« Institutional Protocol: Follow your institution's specific guidelines for the final disposal of
hazardous chemical waste. Arrange for pickup by your institution's environmental health and
safety department.

e Environmental Protection: Under no circumstances should organotin waste be disposed of
down the drain.[9] This is to prevent the release of this highly toxic substance into aquatic
environments.[14]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.
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Emergency Situation Action

Immediately remove contaminated clothing and
) flush the affected area with copious amounts of
Skin Contact .
water for at least 15 minutes.[9][13] Seek

immediate medical attention.[9]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ) ) ) ) )

eyelids occasionally.[9] Seek immediate medical

attention.[9]

Move the individual to fresh air.[9] If breathing is
) difficult, provide oxygen. If breathing has
Inhalation . e s
stopped, give artificial respiration.[9] Seek

immediate medical attention.

Do not induce vomiting.[7] Rinse the mouth with
) water.[9] Never give anything by mouth to an
Ingestion . . : .
unconscious person.[9] Seek immediate medical

attention.[9]

Evacuate the area. Wearing appropriate PPE,
absorb the spill with an inert material (e.g.,
vermiculite, sand) and place it in a sealed

Spill container for disposal.[7] Ventilate the area and
wash the spill site after the material has been

removed. Do not allow the spill to enter drains.

4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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